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Compound of Interest

Compound Name: N-Fluorobenzenesulfonimide

Cat. No.: B161497

For Researchers, Scientists, and Drug Development Professionals

Introduction: N-Fluorobenzenesulfonimide (NFSI) is a widely utilized electrophilic fluorinating
agent in organic synthesis, valued for its effectiveness in introducing fluorine atoms into a
diverse range of molecules.[1] Despite its utility, NFSI presents several health and safety
hazards that necessitate strict adherence to proper handling and storage protocols. This in-
depth technical guide provides comprehensive safety information, handling procedures, and
emergency response measures to ensure the safe use of NFSI in a laboratory setting.

Hazard Identification and Classification

NFSI is classified as a hazardous substance with the potential to cause skin irritation, serious
eye irritation, and respiratory irritation.[2][3] Some sources also indicate that it is suspected of
causing genetic defects.[4]

Table 1: GHS Hazard Classification for N-Fluorobenzenesulfonimide[4][5]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b161497?utm_src=pdf-interest
https://www.benchchem.com/product/b161497?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4156620.htm
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://wap.guidechem.com/msds/133745-75-2.html
https://www.tcichemicals.com/BE/en/sds/F0335_EU_6N.pdf
https://www.benchchem.com/product/b161497?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/F0335_EU_6N.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/392715
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Serious Eye Irritation 2A S
irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation
o H341: Suspected of causing
Germ Cell Mutagenicity 2

genetic defects

Signal Word: Warning[2][4]
Hazard Pictograms:[4]

o ralt text
(GHSO07)
o lrialt text

(GHS08)

Physical and Chemical Properties

Understanding the physical and chemical properties of NFSI is crucial for its safe handling and

storage.

Table 2: Physical and Chemical Properties of N-Fluorobenzenesulfonimide
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Property Value References

White to off-white or light
Appearance _ _ [1][6][7]
brown crystalline powder/solid

CAS Number 133745-75-2 [31141[8]
Molecular Formula C12H10FNO4S2 [1119]
Molecular Weight 315.34 g/mol [1114]
Melting Point 114-116 °C [6]

Very soluble in acetonitrile,
dichloromethane, and THF.

Solubility Less soluble in toluene. Low [1][6]
solubility in ethanol, methanol,

water, and petroleum ether.

Stabilt Stable under normal e
abili
Y conditions.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount to minimize exposure risks.

Engineering Controls

« Ventilation: Always handle NFSI in a well-ventilated area, preferably within a chemical fume
hood.[3][8] Ensure that eyewash stations and safety showers are readily accessible.[8]

o Closed Systems: For larger quantities or frequent use, consider handling within a closed
system or glove box to minimize dust generation and inhalation.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for preventing contact with NFSI.

Table 3: Recommended Personal Protective Equipment for Handling NFSI

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4156620.htm
https://www.guidechem.com/question/what-is-the-appearance-and-rea-id127584.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8848345/
https://wap.guidechem.com/msds/133745-75-2.html
https://www.tcichemicals.com/BE/en/sds/F0335_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4156620.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13955~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2018:34:23~~N-Fluorobenzenesulfonimide~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4156620.htm
https://www.tcichemicals.com/BE/en/sds/F0335_EU_6N.pdf
https://www.guidechem.com/question/what-is-the-appearance-and-rea-id127584.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4156620.htm
https://www.guidechem.com/question/what-is-the-appearance-and-rea-id127584.html
https://www.tcichemicals.com/BE/en/sds/F0335_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://wap.guidechem.com/msds/133745-75-2.html
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/F0335_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Protection Type

Specification

References

Eye/Face Protection

Wear tightly fitting safety
goggles or chemical safety
glasses with side-shields
conforming to EN166 (EU) or
NIOSH (US) standards.

(2318l

Skin Protection

Wear impervious, chemical-
resistant gloves (e.g., nitrile
rubber). A lab coat or other
protective clothing should be

worn to prevent skin contact.

[2][3][10]

Respiratory Protection

For operations that may
generate dust, a NIOSH-
approved N95 dust mask or a
full-face respirator should be
used if exposure limits are
exceeded or irritation is

experienced.

[2]

General Handling Precautions

e Avoid contact with skin, eyes, and clothing.[3][4]

Avoid breathing dust.[8][11]

Wash hands thoroughly after handling.[4][8]

Do not eat, drink, or smoke in areas where NFSI is handled or stored.[11]

Use non-sparking tools and prevent electrostatic discharge.[2]

Storage Conditions

» Store in a cool, dry, and well-ventilated place.[2][3]

o Keep the container tightly closed.[2][8]
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o Store locked up.[2][8]

» Store away from incompatible materials such as strong oxidizing agents and strong reducing
agents.[4][8]

e Protect from light.[6]

Emergency Procedures

A clear and practiced emergency response plan is critical when working with hazardous
materials like NFSI.

First-Aid Measures

Table 4: First-Aid Measures for N-Fluorobenzenesulfonimide Exposure
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Exposure Route First-Aid Procedure References

Remove the person to fresh air
and keep them comfortable for
breathing. If breathing is
Inhalation difficult, give oxygen. If not [21[3][8]
breathing, give artificial
respiration. Seek medical

attention.

Immediately wash the affected
area with plenty of soap and
water for at least 15 minutes.
Skin Contact Remove contaminated clothing  [2][3][8]
and wash it before reuse. If
skin irritation occurs, get

medical advice/attention.

Immediately rinse the eyes
cautiously with plenty of water
for at least 15 minutes,
including under the eyelids.
Eye Contact Remove contact lenses if [2][5][8]
present and easy to do.
Continue rinsing. Seek
immediate medical attention

from an ophthalmologist.

Do NOT induce vomiting.
Rinse the mouth with water.
Never give anything by mouth
Ingestion J y 9% [2][3](8]
to an unconscious person. Call
a physician or Poison Control

Center immediately.

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://wap.guidechem.com/msds/133745-75-2.html
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://wap.guidechem.com/msds/133745-75-2.html
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/392715
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://wap.guidechem.com/msds/133745-75-2.html
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment
as outlined in Section 3.2. Avoid dust formation and breathing dust.[2][3][5]

Environmental Precautions: Prevent the spillage from entering drains or waterways.[2][11]

Containment and Cleaning Up: For dry spills, carefully sweep up or vacuum the material and
place it into a suitable, labeled, and closed container for disposal.[3][11] Avoid generating
dust.[11] For wet spills, absorb with an inert material and place in a suitable container for
disposal.[10] Wash the spill area thoroughly with water.[11]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[2][3][8]

Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[10]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon oxides (CO, CO2), nitrogen oxides (NOXx), sulfur oxides,
and gaseous hydrogen fluoride (HF).[4][5][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][8]

Experimental Protocols and Workflows
General Laboratory Use Workflow

The following diagram illustrates a standard workflow for the safe use of NFSI in a laboratory

setting.
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Caption: General workflow for safe laboratory use of NFSI.
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Emergency Response Decision Tree: Accidental Spill

This decision tree provides a logical flow for responding to an accidental spill of NFSI.

NFSI Spill Occurs

Is the spill large or
in a poorly ventilated area?

Are you trained and

Yes equipped to handle the spill?

V Don appropriate PPE:
Evacuate the area. - Respirator
. - Chemical resistant gloves
Alert emergency services.
- Goggles

- Protective clothing

'

Contain the spill.
Avoid generating dust.

'

Clean up the spill using
appropriate methods
(sweep/vacuum).

'

Place waste in a sealed,
labeled container for disposal.

y

Decontaminate the area
and equipment.

Spill Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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